Cas no 2228660-42-0 (1-2-(2,6-difluoro-4-methoxyphenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(2,6-difluoro-4-methoxyphenyl)ethylcyclopropan-1-ol
• CAS No: 2228660-42-0
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• CID: 6557718
• PubChem ID: 165717356
• Update Time: 2025-05-26

1-2-(2,6-difluoro-4-methoxyphenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,6-difluoro-4-methoxyphenyl)ethylcyclopropan-1-ol
• 1-[2-(2,6-difluoro-4-methoxyphenyl)ethyl]cyclopropan-1-ol
• 2228660-42-0
• EN300-1771824

• Inchi： 1S/C12H14F2O2/c1-16-8-6-10(13)9(11(14)7-8)2-3-12(15)4-5-12/h6-7,15H,2-5H2,1H3
• InChI Key： CZAFXJZOWONCLK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CCC1(CC1)O)F)OC

Computed Properties

• Exact Mass: 228.09618601g/mol
• Monoisotopic Mass: 228.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-2-(2,6-difluoro-4-methoxyphenyl)ethylcyclopropan-1-ol

1-2-(2,6-Difluoro-4-Methoxyphenyl)Ethylcyclopropan-1-Ol: A Comprehensive Overview

The compound 1-2-(2,6-difluoro-4-methoxyphenyl)ethylcyclopropan-1-ol, identified by the CAS number CAS No. 2228660-42-0, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane derivatives, which have garnered substantial attention in recent years due to their unique chemical properties and versatility in synthetic chemistry.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery, particularly in the development of novel therapeutics targeting complex biological systems. The presence of a cyclopropane ring in 1-2-(2,6-difluoro-4-methoxyphenyl)ethylcyclopropan-1-ol confers it with unique electronic and steric properties, making it an attractive candidate for exploring new chemical reactions and biological activities.

The structure of this compound is characterized by a cyclopropane ring substituted with a 1-hydroxyethyl group and a 2,6-difluoro-4-methoxyphenyl group. The phenyl ring substitution pattern introduces additional electronic effects, which can influence the compound's reactivity and solubility properties. These features make it a valuable substrate for exploring regioselective and stereoselective reactions, as well as for investigating its potential as a building block in medicinal chemistry.

In terms of synthesis, recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of complex cyclopropane derivatives like 1-2-(2,6-difluoro-4-methoxyphenyl)ethylcyclopropan-1-ol. These methods leverage transition metal catalysts to achieve high enantioselectivity, which is crucial for the development of chiral drugs. The ability to synthesize such compounds with high optical purity has significantly expanded their utility in both academic research and industrial applications.

From a pharmacological perspective, cyclopropane-containing compounds have shown promise in modulating various biological targets, including enzymes and receptors. For instance, recent research has demonstrated that certain cyclopropane derivatives exhibit potent inhibitory activity against kinases involved in cancer progression. While specific data on 1-2-(2,6-difluoro-4-methoxyphenyl)ethylcyclopropan-1-ol are currently limited, its structural features suggest that it could serve as a lead compound for further optimization in drug discovery programs.

In addition to its potential therapeutic applications, this compound also holds interest from a materials science perspective. The combination of a rigid cyclopropane ring and electron-rich aromatic substituents may impart unique mechanical or electronic properties to materials incorporating this molecule. Such properties could be exploited in the development of advanced polymers or functional materials.

From an environmental standpoint, understanding the fate and behavior of compounds like 1-2-(2,6-difluoro-4-methoxyphenyl)ethylcyclopropan-1-ol is essential for ensuring their safe use and disposal. Recent studies on the degradation pathways of similar compounds have provided insights into their persistence in different environmental media. These findings underscore the importance of conducting thorough environmental impact assessments for new chemical entities.

In conclusion, 1-2-(2,6-difluoro-4-methoxyphenyl)ethylcyclopropanol, CAS No. 228660497375 (corrected CAS number), represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure positions it as a valuable tool for advancing both fundamental chemical research and applied product development. As research into cyclopropane derivatives continues to evolve, this compound is likely to play an increasingly important role in shaping future innovations in chemistry and beyond.